Cas no 876189-21-8 ((5-(methoxycarbonyl)thiophen-2-yl)boronic acid)

(5-(Methoxycarbonyl)thiophen-2-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex thiophene-based compounds. Its methoxycarbonyl substituent enhances stability and reactivity, making it a valuable intermediate in pharmaceutical and materials chemistry. The compound exhibits good solubility in common organic solvents, facilitating its use in homogeneous reaction conditions. Its boronic acid moiety allows for selective coupling with aryl or vinyl halides, offering precise control in constructing conjugated systems. This reagent is particularly useful in the development of organic electronic materials, agrochemicals, and bioactive molecules. Proper handling under inert conditions is recommended to preserve its reactivity.
(5-(methoxycarbonyl)thiophen-2-yl)boronic acid structure
876189-21-8 structure
Product Name:(5-(methoxycarbonyl)thiophen-2-yl)boronic acid
CAS No:876189-21-8
MF:C6H7BO4S
MW:185.993380784988
MDL:MFCD08443761
CID:709893
PubChem ID:11600797
Update Time:2025-06-08

(5-(methoxycarbonyl)thiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxycarbonylthiophene-2-boronic acid
    • (5-methoxycarbonylthiophen-2-yl)boronic acid
    • 2-Thiophenecarboxylic acid, 5-borono-, 2-methyl ester
    • 5-(Methoxycarbonyl)thiophene-2-boronic acid
    • C6H7BO4S
    • THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER-5-BORIC ACID
    • Thiophene-2-carboxylic acid methyl ester-5-boronic acid
    • (5-(methoxycarbonyl)thiophen-2-yl)boronic acid
    • 2-Methyl 5-borono-2-thiophenecarboxylate (ACI)
    • 5-(Methoxycarbonyl)thien-2-ylboronic acid
    • 5-Methoxycarbonyl-2-thiopheneboronic acid
    • [5-(Methoxycarbonyl)thiophen-2-yl]boronic acid
    • 2-amino-5-ethoxyphenylaceticacid
    • VJWFTDBWRPSNFS-UHFFFAOYSA-N
    • DTXSID40469233
    • MFCD08443761
    • SY023394
    • 2-Thiophenecarboxylicacid,5-borono-,2-methyl ester
    • AKOS006290897
    • BS-23401
    • 5-(methoxycarbonyl)thiophen-2-yl boronic acid
    • 5-(methoxycarbonyl)thiophen-2-ylboronic acid
    • EN300-202946
    • 876189-21-8
    • Thiophene-2-carboxylic acid methyl ester-5-boric acid, AldrichCPR
    • CS-0176099
    • FT-0648740
    • A842298
    • SCHEMBL1372080
    • J-516363
    • FD10207
    • 5-Methoxycarbonylthiophene-2-boronicacid
    • MDL: MFCD08443761
    • Inchi: 1S/C6H7BO4S/c1-11-6(8)4-2-3-5(12-4)7(9)10/h2-3,9-10H,1H3
    • InChI Key: VJWFTDBWRPSNFS-UHFFFAOYSA-N
    • SMILES: S1C(B(O)O)=CC=C1C(=O)OC

Computed Properties

  • Exact Mass: 186.01600
  • Monoisotopic Mass: 186.0158100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95Ų

Experimental Properties

  • Density: 1.397
  • Boiling Point: 386.7℃ at 760 mmHg
  • Flash Point: 187.685°C
  • Refractive Index: 1.552
  • PSA: 95.00000
  • LogP: -0.78550

(5-(methoxycarbonyl)thiophen-2-yl)boronic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(5-(methoxycarbonyl)thiophen-2-yl)boronic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol ;  48 h, 70 °C
Reference
Inhibitors of Plasmodial Serine Hydroxymethyltransferase (SHMT): Cocrystal Structures of Pyrazolopyrans with Potent Blood- and Liver-Stage Activities
Witschel, Matthias C.; et al, Journal of Medicinal Chemistry, 2015, 58(7), 3117-3130

Production Method 2

Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium ,  Bis(dimethylaminoethyl) ether Solvents: Tetrahydrofuran ;  20 min, 15 °C; 10 min, 22 - 25 °C
1.2 Reagents: Trimethyl borate ;  0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Noncryogenic I/Br-Mg Exchange of Aromatic Halides Bearing Sensitive Functional Groups Using i-PrMgCl-Bis[2-(N,N-dimethylamino)ethyl] Ether Complexes
Wang, Xiao-jun; et al, Organic Letters, 2006, 8(2), 305-307

(5-(methoxycarbonyl)thiophen-2-yl)boronic acid Raw materials

(5-(methoxycarbonyl)thiophen-2-yl)boronic acid Preparation Products

Additional information on (5-(methoxycarbonyl)thiophen-2-yl)boronic acid

(5-(Methoxycarbonyl)thiophen-2-yl)boronic Acid (CAS No. 876189-21-8): An Overview of Its Properties, Applications, and Recent Research Advances

(5-(Methoxycarbonyl)thiophen-2-yl)boronic acid (CAS No. 876189-21-8) is a versatile organic compound that has gained significant attention in the fields of synthetic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a boronic acid functional group and a methoxycarbonyl substituent. The combination of these functionalities endows the compound with a range of valuable properties, making it a valuable reagent in various chemical reactions and applications.

The thiophene ring is a five-membered heterocyclic aromatic compound containing one sulfur atom. Thiophenes are known for their stability and electronic properties, which make them useful in the synthesis of complex organic molecules, particularly in the development of pharmaceuticals and functional materials. The presence of the boronic acid group in (5-(methoxycarbonyl)thiophen-2-yl)boronic acid provides the compound with unique reactivity and functional versatility. Boronic acids are widely used in Suzuki-Miyaura coupling reactions, which are essential for the formation of carbon-carbon bonds in organic synthesis.

The methoxycarbonyl substituent (also known as a methyl ester group) adds further complexity to the molecule. This group can be easily converted to other functional groups through various chemical transformations, such as hydrolysis to form a carboxylic acid or reduction to form an alcohol. The presence of this substituent also influences the solubility and reactivity of the compound, making it suitable for a wide range of applications.

In recent years, (5-(methoxycarbonyl)thiophen-2-yl)boronic acid has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceutical compounds. For example, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of new anti-inflammatory agents. The researchers found that derivatives of (5-(methoxycarbonyl)thiophen-2-yl)boronic acid exhibited potent anti-inflammatory activity and were effective in reducing inflammation in animal models.

Beyond medicinal chemistry, (5-(methoxycarbonyl)thiophen-2-yl)boronic acid has also found applications in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of organic semiconductors and photovoltaic materials. A recent study published in Advanced Materials demonstrated the use of this compound as a building block for the fabrication of high-performance organic solar cells. The researchers reported that devices incorporating derivatives of (5-(methoxycarbonyl)thiophen-2-yl)boronic acid exhibited improved efficiency and stability compared to traditional materials.

The synthetic accessibility and functional versatility of (5-(methoxycarbonyl)thiophen-2-yl)boronic acid have also made it a popular choice for academic research. In a study published in Organic Letters, researchers explored the use of this compound in transition-metal-catalyzed cross-coupling reactions. They reported that (5-(methoxycarbonyl)thiophen-2-yl)boronic acid was highly reactive under mild conditions and could be coupled with a variety of aryl halides to form new carbon-carbon bonds efficiently.

The physical properties of (5-(methoxycarbonyl)thiophen-2-yl)boronic acid are also noteworthy. It is typically obtained as a white crystalline solid with good solubility in polar solvents such as methanol and dimethylformamide (DMF). The compound is stable under standard laboratory conditions but should be stored away from moisture to prevent hydrolysis of the boronic acid group.

In conclusion, (5-(methoxycarbonyl)thiophen-2-yl)boronic acid (CAS No. 876189-21-8) is a highly versatile compound with significant potential in various fields, including medicinal chemistry, materials science, and synthetic chemistry. Its unique combination of structural features makes it an invaluable reagent for researchers seeking to develop new pharmaceuticals, functional materials, and advanced chemical processes. As ongoing research continues to uncover new applications and properties, this compound is likely to remain at the forefront of chemical innovation.

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